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Compound of Interest

Compound Name: Simazine-d10

Cat. No.: B155400 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the analytical

methodologies for assessing the chemical purity and isotopic enrichment of Simazine-d10, a

crucial internal standard for the quantitative analysis of the herbicide Simazine. This document

outlines detailed experimental protocols, presents key data in a structured format, and includes

workflow visualizations to support researchers in ensuring the quality and reliability of their

analytical standards.

Quantitative Data Summary
The quality of an analytical standard is paramount for accurate and reproducible results. The

following tables summarize the key specifications for Simazine-d10, including its chemical

properties, and typical purity and isotopic enrichment data.

Table 1: Chemical and Physical Properties of Simazine-d10
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Property Value

Chemical Name
6-chloro-N2,N4-di(ethyl-d5)-1,3,5-triazine-2,4-

diamine

Synonyms
2,4-Bis(pentadeuteroethylamino)-6-chloro-1,3,5-

triazine

Molecular Formula C₇H₂D₁₀ClN₅

Molecular Weight 211.72 g/mol

CAS Number 220621-39-6

Appearance White to off-white solid

Solubility Slightly soluble in DMSO and Methanol

Table 2: Purity and Isotopic Enrichment Specifications

Parameter Specification Source

Chemical Purity (HPLC) >95% --INVALID-LINK--

Isotopic Purity
≥99% deuterated forms (d₁-

d₁₀)
--INVALID-LINK--

Isotopic Enrichment (d₁₀) 90.57% (example batch) Certificate of Analysis

Isotopic Distribution (d₀-d₉)

d₀=0.10%, d₁=0.46%,

d₂=0.59%, d₃=0.51%,

d₉=7.71% (example batch)

Certificate of Analysis

Experimental Protocols
Detailed and validated experimental protocols are essential for the accurate determination of

chemical purity and isotopic enrichment. The following sections provide methodologies for

High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry

(GC-MS), Quantitative Nuclear Magnetic Resonance (qNMR), and High-Resolution Mass

Spectrometry (HRMS).
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Chemical Purity Determination by HPLC
Objective: To determine the chemical purity of Simazine-d10 by separating it from any non-

deuterated Simazine and other potential impurities.

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system with a UV detector.

Materials:

Simazine-d10 analytical standard

HPLC grade acetonitrile

HPLC grade water

Formic acid

Procedure:

Standard Preparation: Accurately weigh and dissolve a known amount of Simazine-d10 in a

suitable solvent (e.g., methanol) to prepare a stock solution. Further dilute to a working

concentration (e.g., 10 µg/mL) with the mobile phase.

Chromatographic Conditions:

Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.

Flow Rate: 1.0 mL/min.

Injection Volume: 10 µL.

Detector Wavelength: 220 nm.

Analysis: Inject the prepared standard solution into the HPLC system and record the

chromatogram.
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Data Analysis: Calculate the purity by dividing the peak area of Simazine-d10 by the total

peak area of all components in the chromatogram and multiplying by 100.

Chemical Purity and Isotopic Enrichment by GC-MS
Objective: To confirm the chemical purity and assess the isotopic distribution of Simazine-d10.

Instrumentation:

Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS).

Materials:

Simazine-d10 analytical standard

GC grade solvent (e.g., ethyl acetate)

Procedure:

Standard Preparation: Prepare a dilute solution of Simazine-d10 in a volatile solvent suitable

for GC analysis.

GC-MS Conditions:

GC Column: A non-polar or semi-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm x

0.25 µm).

Carrier Gas: Helium at a constant flow rate.

Injector Temperature: 250°C.

Oven Temperature Program: Start at 100°C, ramp to 280°C.

MS Ionization Mode: Electron Ionization (EI).

MS Analyzer: Quadrupole or Ion Trap.

Scan Range: m/z 50-300.
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Analysis: Inject the prepared solution into the GC-MS system.

Data Analysis:

Purity: Assess the chemical purity from the total ion chromatogram (TIC) by comparing the

peak area of Simazine-d10 to the total area of all peaks.

Isotopic Enrichment: Analyze the mass spectrum of the Simazine-d10 peak to determine

the relative abundance of the molecular ions corresponding to different deuteration levels

(d₀ to d₁₀).

Absolute Purity Determination by Quantitative NMR
(qNMR)
Objective: To determine the absolute purity of Simazine-d10 using an internal standard with a

known purity.[1][2][3][4][5]

Instrumentation:

High-field Nuclear Magnetic Resonance (NMR) spectrometer (e.g., 400 MHz or higher).

Materials:

Simazine-d10 analytical standard

High-purity internal standard (e.g., maleic acid, dimethyl sulfone)

Deuterated solvent (e.g., DMSO-d₆)

Procedure:

Sample Preparation: Accurately weigh a specific amount of Simazine-d10 and the internal

standard into an NMR tube. Add a precise volume of deuterated solvent.[1][3]

NMR Acquisition:

Acquire a ¹H NMR spectrum with parameters optimized for quantitative analysis, including

a sufficient relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the
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signals of interest.

Use a 90° pulse angle.

Ensure a high signal-to-noise ratio.[4]

Data Processing:

Carefully phase and baseline correct the spectrum.

Integrate a well-resolved signal for Simazine-d10 (residual protons) and a signal from the

internal standard.

Purity Calculation: Calculate the absolute purity of Simazine-d10 using the following

formula:[4]

Purity (%) = (I_sample / N_sample) * (N_IS / I_IS) * (MW_sample / MW_IS) * (W_IS /

W_sample) * P_IS

Where:

I = Integral value

N = Number of protons for the integrated signal

MW = Molecular weight

W = Weight

P = Purity of the internal standard

sample = Simazine-d10

IS = Internal Standard

Isotopic Enrichment Determination by High-Resolution
Mass Spectrometry (HRMS)
Objective: To accurately determine the isotopic enrichment of Simazine-d10.[6]
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Instrumentation:

Liquid Chromatograph (LC) coupled to a High-Resolution Mass Spectrometer (HRMS) (e.g.,

Orbitrap, TOF).[6]

Procedure:

Sample Preparation: Prepare a dilute solution of Simazine-d10 in a suitable solvent.

HRMS Analysis:

Infuse the sample directly or inject it into the LC-HRMS system.

Acquire full-scan mass spectra in positive ion mode with high resolution and mass

accuracy.

Data Analysis:

Extract the ion chromatograms for the molecular ions of all expected isotopic forms of

Simazine (d₀ to d₁₀).

Calculate the area of each peak.

The isotopic enrichment for a specific deuterated form (e.g., d₁₀) is calculated as the peak

area of that form divided by the sum of the peak areas of all isotopic forms, multiplied by

100.[6]

Visualizations
The following diagrams illustrate the analytical workflows for assessing the quality of Simazine-
d10.
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Caption: Quality control workflow for Simazine-d10 analytical standard.
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Caption: General workflow for chemical purity analysis by chromatography.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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